molecular formula C5H11NO2S B8587702 1-(Methylsulfonylmethyl)cyclopropanamine

1-(Methylsulfonylmethyl)cyclopropanamine

Cat. No.: B8587702
M. Wt: 149.21 g/mol
InChI Key: TVGVIXDOQFUPFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Methylsulfonylmethyl)cyclopropanamine is a cyclopropane-derived amine featuring a methylsulfonylmethyl substituent. While specific data on this compound are absent in the provided evidence, its structure can be inferred from analogous cyclopropanamine derivatives. The cyclopropane ring imparts unique steric and electronic properties, making such compounds valuable in medicinal chemistry and materials science. The methylsulfonylmethyl group may enhance solubility and metabolic stability compared to other substituents .

Properties

Molecular Formula

 C5H11NO2S

Molecular Weight

 149.21 g/mol

IUPAC Name

 1-(methylsulfonylmethyl)cyclopropan-1-amine

InChI

 InChI=1S/C5H11NO2S/c1-9(7,8)4-5(6)2-3-5/h2-4,6H2,1H3

InChI Key

 TVGVIXDOQFUPFW-UHFFFAOYSA-N

Canonical SMILES

 CS(=O)(=O)CC1(CC1)N

Origin of Product

 United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name Molecular Formula Molecular Weight (g/mol) Substituent CAS Number Purity Key References
1-(Methoxymethyl)cyclopropanamine·HCl C₅H₁₂ClNO 145.61 Methoxymethyl 1029716-05-9 95%
1-(Trifluoromethyl)cyclopropanamine·HCl C₄H₇ClF₃N 185.56 Trifluoromethyl Not provided Not reported
1-(4-Bromophenyl)cyclopropanamine C₉H₁₀BrN 212.09 4-Bromophenyl 345965-54-0 95%
1-(Thiophen-2-yl)cyclopropanamine·HCl C₇H₁₀ClNS 175.67 Thiophen-2-yl Not provided Not reported

Key Observations :

  • Aromatic Substituents (e.g., 4-bromophenyl in ): Improve binding affinity to receptors like cannabinoid modulators due to π-π interactions. Heterocyclic Substituents (e.g., thiophen-2-yl in ): Introduce redox-active moieties, useful in catalytic applications or photochemical studies.
  • Molecular Weight : Derivatives with aromatic substituents (e.g., 212.09 g/mol for 1-(4-bromophenyl)cyclopropanamine) exhibit higher molecular weights compared to aliphatic analogs (e.g., 145.61 g/mol for 1-(methoxymethyl)cyclopropanamine·HCl) .

Market and Commercial Viability

  • 1-(4-Methylphenyl)cyclopropanamine: Global market analysis (2020–2025) indicates steady demand in pharmaceutical intermediates, driven by its use in cannabinoid receptor drug development .
  • 1-(4-Bromophenyl)cyclopropanamine : Priced at $22,000/kg (95% purity), reflecting high demand in specialty chemical synthesis .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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